Cas no 95759-59-4 (1,1':4',1''-Terphenyl,4''-ethyl-2'-fluoro-4-pentyl-)

• Product Name: 1,1':4',1''-Terphenyl,4''-ethyl-2'-fluoro-4-pentyl-
• CAS No: 95759-59-4
• Molecular Formula: C₂₅H₂₇F
• Molecular Weight: 346.480290651321
• CID: 796782
• PubChem ID: 44828777

1,1':4',1''-Terphenyl,4''-ethyl-2'-fluoro-4-pentyl- Properties

Names and Identifiers

• 1,1':4',1''-TERPHENYL, 4''-ETHYL-2'-FLUORO-4-PENTYL-
• 4-(4-ethylphenyl)-2-fluoro-1-(4-pentylphenyl)benzene
• 2-BB(F)B-5
• 4′′-Ethyl-2′-fluoro-4-pentyl-1,1′:4′,1′′-terphenyl (ACI)
• PGP 2-5
• 4''-Ethyl-2'-fluoro-4-pentyl-1,1':4',1''-terphenyl
• DTXSID00660885
• F71398
• 95759-59-4
• 4''-Ethyl-2'-fluoro-4-pentyl-[1,1';4',1'']terphenyl
• 1,1':4',1''-TERPHENYL,4''-ETHYL-2'-FLUORO-4-PENTYL-
• 4'-ETHYL-3-FLUORO-4-(4-PENTYLPHENYL)-1,1'-BIPHENYL
• 3~4~-Ethyl-2~2~-fluoro-1~4~-pentyl-1~1~,2~1~:2~4~,3~1~-terphenyl
• QMKGWSJTHAJNHZ-UHFFFAOYSA-N
• AKOS015916345
• BS-51450
• SCHEMBL11957384

• InChIKey： QMKGWSJTHAJNHZ-UHFFFAOYSA-N
• Inchi： 1S/C25H27F/c1-3-5-6-7-20-10-14-22(15-11-20)24-17-16-23(18-25(24)26)21-12-8-19(4-2)9-13-21/h8-18H,3-7H2,1-2H3
• SMILES： FC1C(C2C=CC(CCCCC)=CC=2)=CC=C(C2C=CC(CC)=CC=2)C=1

Computed Properties

• Exact Mass: 346.21
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 7
• Monoisotopic Mass: 346.21
• Heavy Atom Count: 26
• Complexity: 376
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.5
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Solubility: Insuluble (9.0E-7 g/L) (25 ºC),
• Density: 1.020±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls P-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-terphenyls